Cas no 2139294-73-6 (1,3-Dihydrofuro[3,4-c]pyridine hydrochloride)

• Product Name: 1,3-Dihydrofuro[3,4-c]pyridine hydrochloride
• CAS No: 2139294-73-6
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 4772672
• PubChem ID: 132472399
• Update Time: 2025-06-14

1,3-Dihydrofuro[3,4-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Dihydrofuro[3,4-c]pyridine hydrochloride
• AK689309
• AKOS037652396
• 1,3-dihydrofuro[3,4-c]pyridine;hydrochloride
• 1H,3H-furo[3,4-c]pyridine hydrochloride
• DS-20225
• D84120
• CS-0161853
• 1,3-Dihydrofuro[3,4-c]pyridinehydrochloride
• 2139294-73-6

• Inchi： 1S/C7H7NO.ClH/c1-2-8-3-7-5-9-4-6(1)7;/h1-3H,4-5H2;1H
• InChI Key： WPUDCIVQNSYXHI-UHFFFAOYSA-N
• SMILES： Cl.O1CC2C=NC=CC=2C1

Computed Properties

• Exact Mass: 157.0294416g/mol
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1

Additional information on 1,3-Dihydrofuro[3,4-c]pyridine hydrochloride

Research Brief on 1,3-Dihydrofuro[3,4-c]pyridine Hydrochloride (CAS: 2139294-73-6): Recent Advances and Applications

1,3-Dihydrofuro[3,4-c]pyridine hydrochloride (CAS: 2139294-73-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

One of the most notable advancements in the study of 1,3-Dihydrofuro[3,4-c]pyridine hydrochloride is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as PI3K and mTOR, which are key targets in oncology. These findings suggest that 1,3-Dihydrofuro[3,4-c]pyridine hydrochloride could serve as a valuable scaffold for the development of next-generation kinase inhibitors.

In addition to its role in kinase inhibition, 1,3-Dihydrofuro[3,4-c]pyridine hydrochloride has also been investigated for its potential in central nervous system (CNS) drug discovery. The compound's ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for the development of therapeutics targeting neurological disorders. Recent preclinical studies have shown that certain derivatives of this compound exhibit promising activity in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. These results underscore the versatility of 1,3-Dihydrofuro[3,4-c]pyridine hydrochloride as a building block for CNS-targeted drugs.

The synthetic chemistry of 1,3-Dihydrofuro[3,4-c]pyridine hydrochloride has also seen significant progress in recent years. Researchers have developed more efficient and scalable methods for its synthesis, enabling broader exploration of its pharmacological potential. For instance, a recent study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis route that significantly improves yield and reduces production costs. Such advancements are critical for facilitating the transition of this compound from the laboratory to clinical development.

Despite these promising developments, challenges remain in the optimization of 1,3-Dihydrofuro[3,4-c]pyridine hydrochloride derivatives for clinical use. Issues such as metabolic stability, selectivity, and toxicity need to be addressed through further structure-activity relationship (SAR) studies. However, the growing body of research on this compound suggests that it holds considerable promise for the future of drug discovery. As more data becomes available, it is likely that 1,3-Dihydrofuro[3,4-c]pyridine hydrochloride will continue to play a pivotal role in the development of innovative therapeutics across multiple disease areas.